Cas no 874293-86-4 (Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]-)

• Product Name: Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]-
• CAS No: 874293-86-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1892076
• PubChem ID: 71412867
• Update Time: 2025-04-21

Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(1R,2S)-2-cyanocyclopentyl]-
• N-[(1R,2S)-2-cyanocyclopentyl]butanamide
• DTXSID80832402
• 874293-86-4

• Inchi： 1S/C10H16N2O/c1-2-4-10(13)12-9-6-3-5-8(9)7-11/h8-9H,2-6H2,1H3,(H,12,13)/t8-,9-/m1/s1
• InChI Key： FCWLFEXSDXNCPN-RKDXNWHRSA-N
• SMILES： O=C(CCC)N[C@@H]1CCC[C@@H]1C#N

Computed Properties

• Exact Mass: 180.126263138Da
• Monoisotopic Mass: 180.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9Ų